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Compound of Interest

Compound Name: p-Anisic acid-d4

Cat. No.: B1381467 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of p-Anisic acid-d4, a

deuterated derivative of p-Anisic acid. Due to a lack of specific quantitative solubility data for

the deuterated form in the public domain, this guide leverages available data for the non-

deuterated p-Anisic acid as a close proxy. The minor isotopic substitution of deuterium for

hydrogen is not expected to significantly alter the solubility characteristics in organic solvents.

Core Concepts and Solubility Overview
p-Anisic acid, also known as 4-methoxybenzoic acid, is a white crystalline solid.[1] Its solubility

is dictated by its molecular structure, which includes a polar carboxylic acid group and a less

polar methoxy-substituted benzene ring. This amphiphilic nature governs its miscibility in

various solvents. Generally, p-Anisic acid exhibits high solubility in alcohols, ether, and ethyl

acetate, while being poorly soluble in water.[1][2]

Quantitative Solubility Data
The following table summarizes the available quantitative and qualitative solubility data for p-

Anisic acid. It is important to note that these values are for the non-deuterated form and should

be considered as a strong estimation for p-Anisic acid-d4.
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Solvent Solubility Temperature (°C) Notes

Water 0.3 g/L 20 [2][3]

Water
1 part in 2500 parts

water
Not Specified

Hot Water
More soluble than in

cold water
Boiling

Alcohols (general) Highly soluble Not Specified

Ethanol Soluble Not Specified

Methanol Soluble Not Specified

Ether Soluble Not Specified

Ethyl Acetate Soluble Not Specified

Chloroform Soluble Not Specified

Experimental Protocol: Determining Solubility via
the Saturation Shake-Flask Method
The following is a generalized experimental protocol for determining the equilibrium solubility of

a compound like p-Anisic acid-d4 in an organic solvent. This method is widely used for its

simplicity and reliability.

Objective: To determine the saturation solubility of p-Anisic acid-d4 in a given organic solvent

at a specific temperature.

Materials:

p-Anisic acid-d4

Selected organic solvent (e.g., Ethanol, Ethyl Acetate)

Scintillation vials or sealed flasks

Orbital shaker with temperature control
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Analytical balance

Syringe filters (e.g., 0.22 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable column and

detector, or a UV-Vis spectrophotometer

Volumetric flasks and pipettes

Procedure:

Preparation of Saturated Solution:

Add an excess amount of p-Anisic acid-d4 to a series of vials.

Add a known volume of the selected organic solvent to each vial.

Seal the vials to prevent solvent evaporation.

Equilibration:

Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C).

Allow the mixture to shake for a predetermined period (e.g., 24-48 hours) to ensure

equilibrium is reached.

Sample Collection and Preparation:

After equilibration, allow the vials to stand undisturbed for a short period to let the excess

solid settle.

Carefully withdraw a known volume of the supernatant using a pipette.

Filter the supernatant through a syringe filter to remove any undissolved solid.

Analysis:

Prepare a series of standard solutions of known concentrations of p-Anisic acid-d4 in the

same solvent.
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Analyze the filtered sample and the standard solutions using a suitable analytical method

(e.g., HPLC or UV-Vis spectroscopy).

Construct a calibration curve from the standard solutions.

Determine the concentration of p-Anisic acid-d4 in the filtered sample by interpolating

from the calibration curve.

Calculation:

The determined concentration represents the saturation solubility of p-Anisic acid-d4 in

the specific solvent at the tested temperature. The results are typically expressed in

mg/mL or g/L.

Experimental Workflow Visualization
The following diagram illustrates the key steps in the saturation shake-flask method for

determining solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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